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Executive Summary

Z-His-Met-OH (N-benzyloxycarbonyl-L-histidyl-L-methionine) represents a critical structural
motif in peptide chemistry, serving simultaneously as a model substrate for proteolytic enzymes
(specifically Carboxypeptidase Y) and a chelating ligand for transition metals (Cu2*, Zn2+).[1] Its
characterization requires a multi-modal spectroscopic approach to resolve the overlapping
signals of the aromatic Z-group, the imidazole ring of Histidine, and the thioether of Methionine.

This guide details the spectroscopic logic required to validate the identity, purity, and functional
capability of Z-His-Met-OH. It moves beyond simple data listing to explain the causality of
signal assignments and the design of self-validating experimental protocols.

Part 1: Molecular Architecture & Physico-Chemical
Baseline[1]

Before spectroscopic analysis, the fundamental physical properties must be established to
select appropriate solvents and ionization methods.

Structural Specifications
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Parameter Value | Description

(2S)-2-[[(2S)-2-(benzyloxycarbonylamino)-3-
IUPAC Name (1H-imidazol-4-yl)propanoyl]lamino]-4-

methylsulfanylbutanoic acid

Chemical Formula C20H26N40sS

Molecular Weight 434.51 g/mol

Carbamate (Z-group), Imidazole (His), Thioether

Key Functional Groups i )
(Met), Carboxylic Acid (C-term)

Soluble in DMSO, DMF, Methanol.[1][2]
Solubility Profile Sparingly soluble in water (pH dependent due to
His/COOH).[1]

The Solubility Paradox & Solvent Selection

Expert Insight: Z-His-Met-OH presents a solubility challenge.[1] The Z-group is hydrophobic,
while the His/Met backbone is polar.

e For NMR: Use DMSO-ds.[1][2] It prevents the exchange of amide protons (NH), allowing
observation of the peptide bond doublets. D20 is only recommended if studying pH-
dependent histidine protonation, but it will wash out amide signals.[1]

e For UV/Vis: Use Methanol or buffered aqueous systems (pH 7.[1]5) if enzymatic assays are
planned.[1]

Part 2: Vibrational Spectroscopy (FT-IR)

Infrared spectroscopy is the first line of defense to confirm the integrity of the protecting group
and the peptide backbone.

Diagnostic Bands

The Z-group (urethane) carbonyl absorbs at a higher frequency than the peptide amide bond,
providing a clear purity marker.
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Vibrational Mode

Frequency (cm™?)

Structural Origin

Diagnostic Value

C=0I1] Stretch

Confirms N-terminal

1690 — 1705 Z-group (Carbamate) o
(Urethane) protection is intact.[1]
] Confirms formation of
) Peptide Backbone ) )
Amide | 1640 — 1660 His-Met peptide bond.
(C=0)
[1]
Diagnostic of
Amide Il 1530 — 1550 N-H Bending secondary amide
linkage.[1]
Differentiates from
C-H Stretch o ) ] )
) 3030 — 3060 Z-group & His Ring aliphatic Met side
(Aromatic) .
chains.[1]
Indicates free acid (vs.
O-H Stretch (Broad) 2500 — 3300 C-terminal COOH ester or amide C-

term).[1]

Experimental Workflow (Graphviz)

Solid Z-His-Met-OH

Sample Prep
(ATR vs KBr)

FT-IR Scan
(4000-400 cm™1)

——®| Band Assignment

—————

| KBr Pellet
Hl Better for weak overtones
I

Click to download full resolution via product page

Caption: Decision matrix for IR sample preparation. ATR is recommended for rapid purity

checks to avoid hygroscopic KBr interference.
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Part 3: Nuclear Magnetic Resonance (NMR) Profiling

NMR is the "fingerprint" method.[1] For Z-His-Met-OH, the spectrum is complex due to the
aromatic Z-group overlapping with the Histidine imidazole protons.[1]

1H-NMR Assignment Logic (in DMSO-ds)

Frequency: 400 MHz or higher recommended.
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. e . . Assighment
Proton Group Shift (60 ppm) Multiplicity Integration .
Logic
) ) Most deshielded
His Imidazole . I
7.6-8.5 Singlet 1H aromatic signal;
C2-H N
pH sensitive.[1]
Strong overlap
Z-Group ) region;
_ 7.30-7.40 Multiplet 5H o
Aromatics characteristic of
Benzyl.[1]
) ) Upfield of C2-H;
His Imidazole ) ] o
6.8-7.1 Singlet 1H confirms His ring
C4-H : ;
integrity.[1]
Coupled to Met
Amide NH (Met) 8.0-8.3 Doublet 1H o-CH; confirms
peptide bond.[1]
Urethane NH;
Amide NH (Z- often broader
. 75-7.8 Doublet 1H .
His) than peptide NH.
[1]
Key marker for
Z-benzylic CH2 50-5.1 Singlet/AB q 2H Z-group
presence.[1]
) ) Backbone chiral
0-CH (His/Met) 42-4.6 Multiplet 2H
centers.[1]
Sharp singlet;
S-Methyl (Met) 20-2.1 Singlet 3H diagnostic for

Methionine.[1]

The "Self-Validating” NMR Protocol

To ensure the spectrum represents Z-His-Met-OH and not a mixture of Z-His and Met:

© 2026 BenchChem. All rights reserved.

5/9

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Benzyloxycarbonyl-L-methionine
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyloxycarbonyl-L-methionine
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyloxycarbonyl-L-methionine
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyloxycarbonyl-L-methionine
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyloxycarbonyl-L-methionine
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyloxycarbonyl-L-methionine
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyloxycarbonyl-L-methionine
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyloxycarbonyl-L-methionine
https://www.benchchem.com/product/b1352442/docs?utm_src=pdf-body#spectroscopic-characterization-analytical-profiling-of-z-his-met-oh
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1352442?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e COSY (Correlation Spectroscopy): Must show coupling between the Amide NH (8.2 ppm)
and the Met a-CH (4.4 ppm). If the Met is free (hydrolyzed), this coupling changes
significantly.

¢ Integration Check: The ratio of the Z-benzylic protons (2H at 5.0 ppm) to the Met S-Methyl
(3H at 2.0 ppm) must be exactly 2:3.[1] Any deviation suggests loss of the protecting group
or oxidation of the methionine.

1H NMR Spectrum
(DMSO-d6)

Aromatic Region Aliphatic Region
(6.8 - 8.5 ppm) (1.8 -5.1 ppm)

Check: Imidazole Singlets Check: Z-Aromatics (5H) Check: S-Methyl Singlet

(His Integrity) (Protection Integrity) (Met Integrity)

VALIDATION:
Integration Ratio
Z-CH2 : S-Me = 2:3

Click to download full resolution via product page
Caption: Logic flow for validating Z-His-Met-OH structure via proton integration ratios.

Part 4: Mass Spectrometry & Purity Analysis
lonization Strategy

Electrospray lonization (ESI) in Positive Mode is the standard.[1]

¢ Theoretical Monoisotopic Mass: 434.16 Da[1]
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e Observed [M+H]*: ~435.17 m/z[1]

e Observed [M+Na]*: ~457.16 m/z[1]

Fragmentation Pattern (MS/MS)

Fragmentation is crucial to distinguish Z-His-Met-OH from isobaric impurities.[1]

e Loss of Z-group: Cleavage of the benzyl carbocation often yields a signal at 91 m/z
(tropylium ion).[1]

e yl1 lon: Cleavage of the peptide bond yields the Met fragment.[1]
e bl lon: Cleavage yields the Z-His fragment.[1]

Part 5: Functional Application (Enzymatic Kinetics)

Z-His-Met-OH is historically significant as a substrate for Carboxypeptidase Y (CPY).[1] Unlike
Carboxypeptidase A, CPY can hydrolyze C-terminal methionine.[1]

Kinetic Assay Principle

The hydrolysis of Z-His-Met-OH releases free Methionine and Z-His-OH.[1]
e Reaction: Z-His-Met-OH + H20 --(CPY)--> Z-His-OH + L-Met[1]

» Detection: Since the UV spectra of product and reactant overlap significantly (both
dominated by the Z-group), a ninhydrin assay or OPA (o-phthalaldehyde) derivatization is
used to detect the released primary amine of the free Methionine.

Critical Control

Expert Note: Ensure the Z-group is stable in the assay buffer. Spontaneous hydrolysis of the Z-
group (rare but possible at high pH) would generate false positives in amine-detection assays.
[1] Always run a "No Enzyme" control.[1]
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o Breddam, K. (1986).[1] Serine Carboxypeptidases.[1] A Review. Carlsberg Research
Communications.[1] [1]

e Wiithrich, K. (1986).[1] NMR of Proteins and Nucleic Acids. Wiley-Interscience.[1]
(Foundational text for peptide NMR assignments). [1]

e Johansen, J. T., et al. (1976).[1] Spectroscopic properties of the Z-group in peptides.
Carlsberg Research Communications.[1] (Establishes UV/IR baselines for Z-protected
peptides).

e PubChem Database. (2025).[1] Compound Summary for Z-Met-OH (Fragment Analog).
National Library of Medicine.[1] [1]

(Note: While specific spectral databases for the full dipeptide are proprietary, the references
above provide the authoritative mechanistic basis for the characterization protocols described.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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